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Compound of Interest

Compound Name: 1,4-Piperazinediethanol

Cat. No.: B089762

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1,4-Piperazinediethanol in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe handling and
mitigate risks.

Hazard Identification and Personal Protective
Equipment (PPE)

1,4-Piperazinediethanol is irritating to the eyes, skin, and respiratory system.[1] It may cause
serious eye damage.[2] Therefore, adherence to proper PPE protocols is mandatory to prevent
exposure.

Recommended Personal Protective Equipment
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Protection Type

Specification

Standard

Eye Protection

Chemical safety goggles or

eyeglasses with side shields.

OSHA 29 CFR 1910.133 or
European Standard EN166.[1]

Hand Protection

Appropriate protective gloves
(e.g., Nitrile rubber).

Skin and Body

Protective clothing to prevent

skin exposure.

Respiratory

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is necessary if
exposure limits are exceeded

or if irritation occurs.

OSHA 29 CFR 1910.134 or
European Standard EN 149.[1]

Quantitative Safety Data

The following table summarizes key quantitative safety and physical data for 1,4-

Piperazinediethanol.

Parameter Value Reference
Oral LD50 (Rat) 3730 uL/kg [1]

Dermal LD50 (Rabbit) > 10 mL/kg [1][3]14]
Melting Point 134 -137 °C [5]

Boiling Point 215-220°C [5]

Flash Point 166.2 + 22.4 °C [1]

Handling and Storage Procedures

Handling:

e Use in a well-ventilated area.[1]
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Minimize dust generation and accumulation.[1]

Avoid contact with eyes, skin, and clothing.[1]

Do not breathe dust, vapor, mist, or gas.[1]

Keep containers tightly closed when not in use.[1]

Wash hands thoroughly after handling and wash contaminated clothing before reuse.[1][6]
Storage:

e Store in a cool, dry, and well-ventilated place.[1][7]

o Keep containers tightly closed.[1]

» Store away from incompatible materials such as strong oxidizing agents and strong acids.[4]

[5]

First Aid Measures

Immediate response is crucial in case of accidental exposure.
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Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.[1][5][8]

Flush skin with plenty of soap and water for at

_ least 15 minutes while removing contaminated
Skin Contact ) ] o
clothing and shoes. Get medical attention if

irritation persists.[1][5][8]

Move the exposed person to fresh air

immediately. If breathing is difficult, give oxygen.

Inhalation
If not breathing, give artificial respiration. Seek
medical attention.[1][5]
Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth and drink
Ingestion 2-4 cupfuls of milk or water. Never give anything

by mouth to an unconscious person. Seek

immediate medical attention.[1][8]

Spill and Disposal Plan

Spill Response: In the event of a spill, follow these steps to ensure safety and proper cleanup.

Spill Response Workflow for 1,4-Piperazinediethanol.

Disposal:
o Dispose of waste material in a suitable, sealed container.[1]

» Disposal must be in accordance with federal, state, and local environmental control
regulations.

e Do not allow the chemical to enter drains.[4]
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o Containers, even if empty, should be handled as hazardous waste. Whenever possible,
submit for disposal in their original containers.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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